6-(Furan-2-yl)-2-[(3-nitrophenyl)methyl]pyridazin-3-one

• IUPAC Name: 6-(furan-2-yl)-2-[(3-nitrophenyl)methyl]pyridazin-3-one
• InChI: InChI=1S/C15H11N3O4/c19-15-7-6-13(14-5-2-8-22-14)16-17(15)10-11-3-1-4-12(9-11)18(20)21/h1-9H,10H2
• InChI Key: WKIHOSSKFSLFDL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])CN2C(=O)C=CC(=N2)C3=CC=CO3
• Molecular Formula: C15H11N3O4
• Molecular Weight: 297.26 g/mol
• CAS No.: 899989-33-4

Description

6-(Furan-2-yl)-2-[(3-nitrophenyl)methyl]pyridazin-3-one is a useful research compound. Its molecular formula is C15H11N3O4 and its molecular weight is 297.27. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Reactivity

The chemistry of furans, including compounds similar to 6-(Furan-2-yl)-2-[(3-nitrophenyl)methyl]pyridazin-3-one, has been explored for the synthesis of various functionalized heterocycles. For instance, the reactivity of bis(furan-2-yl) compounds towards nitroso- and azoalkenes has been investigated, leading to the synthesis of dihydrofuro[2,3-e][1,2]oxazines and dihydrofuro[3,2-c]pyridazines. These compounds have shown diverse chemical behaviors, including ring-opening reactions under acidic conditions to yield pyridazine derivatives with potential biological activity (Lopes et al., 2015).

Antimicrobial and Anti-inflammatory Properties

Derivatives of this compound have been synthesized and evaluated for their antimicrobial and anti-inflammatory activities. For example, new 5-(benzo[b]furan-2-ylmethyl)-6-methyl-pyridazin-3(2H)-one derivatives have been developed and tested in vivo, demonstrating significant anti-inflammatory activity, with some compounds showing comparable efficacy to standard drugs like indomethacin and aspirin (Boukharsa et al., 2018). Additionally, the antimicrobial potential of indolyl-substituted furanones, including structures related to pyridazin-3-one, against various bacterial and fungal strains has been documented, highlighting their relevance in the development of new antimicrobial agents (Abou-Elmagd et al., 2015).

Application in Energetic Materials

The synthesis and characterization of energetic materials, such as 3,4-di(nitramino)furazan and its derivatives, demonstrate the potential of furan-based compounds in applications requiring high-energy materials. These studies explore the structural stabilization and performance optimization of such compounds, contributing to the development of more efficient and safer energetic materials (Tang et al., 2015).